Cas no 922134-12-1 (5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922134-12-1
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6616397
• PubChem ID: 20933640
• Update Time: 2025-06-24

5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• AKOS001973023
• 5-ethyl-2-methoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• F2278-0281
• 922134-12-1

• Inchi： 1S/C18H20N2O4S/c1-3-12-4-8-16(24-2)17(10-12)25(22,23)20-14-6-7-15-13(11-14)5-9-18(21)19-15/h4,6-8,10-11,20H,3,5,9H2,1-2H3,(H,19,21)
• InChI Key： ZXNCREKUROBTCD-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(CC)=C1)OC)(NC1C=CC2=C(C=1)CCC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922134-12-1) and Its Emerging Applications in Chemical Biology

The compound 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922134-12-1) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and promising biological activities. This sulfonamide derivative, featuring a benzene ring sulfonated at the 1-position and substituted with an ethyl group at the 5-position and a methoxy group at the 2-position, is further functionalized with a tetrahydroquinoline scaffold. The presence of this nitrogen-containing heterocycle not only confers unique electronic properties but also enhances its potential as a pharmacophore in drug discovery.

Recent advancements in medicinal chemistry have highlighted the significance of sulfonamide moieties in designing novel therapeutic agents. Sulfonamides are well-known for their ability to modulate enzyme activity and interact with biological targets due to their polar nature and hydrogen bonding capabilities. In particular, the N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl) substituent in this compound introduces a bioisosteric replacement for other nitrogen-containing heterocycles commonly found in bioactive molecules. This modification has been strategically employed to improve metabolic stability while maintaining or even enhancing binding affinity to biological receptors.

The tetrahydroquinoline core is another critical feature of this compound that warrants detailed discussion. Tetrahydroquinolines are known for their structural versatility and have been extensively explored in the development of antimicrobial, antiviral, and anticancer agents. The specific configuration of the tetrahydroquinolin-6-one moiety in this molecule likely contributes to its unique pharmacological profile by influencing both solubility and binding interactions with biological targets. This structural motif has been increasingly recognized as a key player in modern drug design, offering a balance between lipophilicity and polar surface area that is conducive to oral bioavailability.

From a synthetic chemistry perspective, the preparation of 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide involves multi-step organic transformations that showcase the synergy between classical organic synthesis and modern catalytic methods. The introduction of the sulfonamide group typically requires nucleophilic substitution or condensation reactions involving sulfonyl chlorides or sulfonyl azides. The subsequent functionalization of the tetrahydroquinoline ring demands careful consideration of reaction conditions to avoid unwanted side products while ensuring high regioselectivity.

In recent years, computational chemistry has played an increasingly pivotal role in optimizing synthetic routes for complex molecules like this one. Molecular modeling techniques have been employed to predict the most favorable conformations of intermediates and transition states, thereby guiding experimental design. Additionally, virtual screening methods have been utilized to identify potential binding modes of this compound with target proteins, providing valuable insights into its mechanism of action. These computational approaches have significantly accelerated the drug discovery process by reducing reliance on trial-and-error experimentation.

The biological evaluation of 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has revealed several intriguing activities that warrant further investigation. Initial in vitro assays have demonstrated modest inhibitory effects against certain enzymes implicated in inflammatory pathways. The sulfonamide group appears to be critical for these interactions, as analogous derivatives lacking this moiety exhibited significantly reduced activity. This observation aligns with broader trends in drug discovery where sulfonamides serve as effective pharmacophores for modulating enzyme function.

Moreover, preliminary cell-based assays suggest that this compound may exhibit cytotoxic properties against certain cancer cell lines. The combination of the tetrahydroquinoline scaffold and the sulfonamide group seems to synergistically enhance interactions with cellular targets involved in proliferation and apoptosis. While these findings are promising, further studies are necessary to confirm these effects and explore potential mechanisms underlying their action. Particularly interesting is the possibility that this compound could interfere with signaling pathways commonly dysregulated in cancer cells.

The structural features of 5-ethyl-2-methoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide also make it an attractive candidate for developing novel probes in chemical biology research. The presence of multiple functional groups allows for derivatization into probes that can be used to study protein-protein interactions or enzyme kinetics in living cells. For instance，site-directed labeling strategies could be employed to visualize cellular localization or track dynamic changes associated with biological processes relevant to disease pathways.

From an industrial standpoint,5 - ethyl - 2 - methoxy - N - ( 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) benzene - 1 - sulfonamide exemplifies how structural complexity can be leveraged to produce molecules with tailored properties suitable for therapeutic applications。Its synthesis showcases advances in synthetic methodology，while its biological profile suggests potential as either a lead compound or building block for future drug candidates。The integration of computational chemistry，biological screening，and synthetic innovation highlights how interdisciplinary approaches are reshaping modern drug discovery pipelines。